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Compound of Interest

Compound Name: Hosenkoside C
Cat. No.: B10830303
Get Quote
\ J

For Immediate Release

This whitepaper provides a comprehensive technical guide on Hosenkoside C, a significant
baccharane glycoside isolated from the seeds of Impatiens balsamina.[1] This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, and outlining a path for future research into its biological
activities.

Core Chemical Identifiers

A clear and unambiguous identification of Hosenkoside C is critical for research and
development. The compound is registered under the following identifiers:
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Identifier

Value

CAS Number

156764-83-9[1][2][3][41[5][6]

IUPAC Name

(2R,3R,4S,5S,6R)-2-
[[(1R,2S,4aR,4bR,6aS,7R,8R,10aR,10bR,12aR)
-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-
(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-(hydroxymethyl)oxan-2-ylJoxyoxan-
2-ylloxy-7-hydroxy-8-(hydroxymethyl)-8-[(Z)-5-
hydroxy-4-methylpent-3-enyl]-1,4a,10a,10b-
tetramethyl-3,4,4b,5,6,6a,7,9,10,11,12,12a-
dodecahydro-2H-chrysen-1-yljmethoxy]-6-
(hydroxymethyl)oxane-3,4,5-triol[2][6]

Molecular Formula

C48H82020[2][3][4]

Molecular Weight

979.16 g/mol [4]

Synonyms

HosenkosideC, HY-N2251, AKOS037515120,
AC-34211, CS-0019576[2]

Physicochemical Properties

Understanding the physicochemical properties of Hosenkoside C is essential for designing

experimental protocols and formulation studies.

Property Value/Description

Appearance White to off-white solid[1]

Purity Typically >98%[2][4]

Solubility Soluble in DMSO (= 100 mg/mL)[1][2]
Recommended at -20°C, sealed, and protected

Storage from moisture and light. For solutions in solvent,

-80°C for up to 6 months is advised.[1]
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Biological Context and Potential

Hosenkoside C is a triterpenoid saponin isolated from Impatiens balsamina, a plant with a
history in traditional medicine.[2][7] Preliminary research and the activities of related
compounds from the same plant suggest several areas of therapeutic interest. Extracts from
Impatiens balsamina have demonstrated immunomodulatory properties, and other
triterpenoidal glycosides have shown inhibitory effects on nitric oxide (NO) production in vitro,
indicating potential anti-inflammatory activity.[7] Furthermore, Hosenkoside C has been noted
for its potential to regulate blood pressure by relaxing blood vessels and improving endothelial
function.[2] Its potent antioxidant properties are attributed to its triterpenoid structure, enabling
it to scavenge free radicals and reduce oxidative stress.[2]

Proposed Experimental Workflow for Investigating
Hosenkoside C

The following diagram outlines a logical workflow for the systematic investigation of the
biological activities of Hosenkoside C, from initial screening to more in-depth mechanistic
studies.

Phase 2: Mechanistic Studies
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Caption: A proposed experimental workflow for the biological evaluation of Hosenkoside C.

Potential Signhaling Pathway Involvement

Based on the known activities of triterpenoid saponins and extracts from Impatiens balsamina,
a hypothetical signaling pathway that could be modulated by Hosenkoside C in the context of
inflammation is presented below. This serves as a starting point for mechanistic investigations.
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Caption: A hypothetical signaling pathway for the anti-inflammatory action of Hosenkoside C.

Methodological Considerations for Future Research

To build upon the existing knowledge, detailed experimental protocols are required. While
specific studies on Hosenkoside C are limited, methodologies for assessing related
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compounds provide a robust framework.

Structural Elucidation: The structural determination of the aglycone of Hosenkoside C, known
as Hosenkol C, was achieved through acidic hydrolysis to cleave the glycosidic bonds.[7]
Subsequent analysis of Hosenkol C and the parent glycoside relied on one-dimensional (1D)
and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

Future Directions: A significant opportunity exists for dedicated research into the specific
biological activities of Hosenkoside C. The current scientific literature lacks detailed, evidence-
based studies on its direct anti-inflammatory and antioxidant properties.[7] Future
investigations should focus on quantifying its ability to inhibit pro-inflammatory cytokine
production, attenuate nitric oxide generation, and elucidate its mechanisms of free radical
scavenging and modulation of endogenous antioxidant enzyme systems.[7] Such research is
crucial to validate the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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